N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O2/c1-16-4-9-20(17(2)14-16)22-21(25)15-23-10-12-24(13-11-23)18-5-7-19(26-3)8-6-18/h4-9,14H,10-13,15H2,1-3H3,(H,22,25)
• InChI Key: DTSMBUMKTFIMKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide, also known as DMMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMPA belongs to the class of piperazine derivatives and has been found to possess various biochemical and physiological effects.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide exerts its pharmacological effects by binding to the 5-HT1A receptor and modulating its activity. The 5-HT1A receptor is a G protein-coupled receptor that inhibits the activity of adenylate cyclase and reduces the intracellular levels of cyclic AMP (cAMP). This compound binds to the 5-HT1A receptor with high affinity and acts as an antagonist, which increases the activity of adenylate cyclase and elevates the intracellular levels of cAMP. This leads to the activation of downstream signaling pathways, such as the protein kinase A (PKA) pathway, which mediates the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to induce various biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of dopamine and its metabolites in the brain, which suggests that it enhances dopaminergic neurotransmission. This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. This suggests that this compound has neuroprotective and neurotrophic effects. Additionally, this compound has been found to decrease the levels of the stress hormone cortisol, which suggests that it has anxiolytic effects.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has several advantages for lab experiments. It is a selective antagonist of the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in neuropsychiatric disorders. This compound is also relatively easy to synthesize and has a high affinity for the 5-HT1A receptor, which makes it a potent pharmacological agent. However, this compound has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer to animals. Additionally, this compound has not been extensively studied for its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide. One area of research is to investigate the therapeutic potential of this compound for neuropsychiatric disorders, such as depression, anxiety, and addiction. Preclinical studies have shown promising results, but more research is needed to establish the safety and efficacy of this compound in humans. Another area of research is to optimize the synthesis method of this compound and develop more potent and selective analogs. This could lead to the discovery of new pharmacological agents for the treatment of neuropsychiatric disorders. Additionally, more research is needed to understand the pharmacokinetic properties of this compound and develop better formulations for its administration. This could improve the bioavailability and efficacy of this compound in humans.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications, especially in the field of neuroscience. It has been found to act as a selective antagonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to enhance the activity of the dopaminergic system, which is involved in the regulation of reward, motivation, and movement. These pharmacological properties of this compound make it a promising candidate for the treatment of various neuropsychiatric disorders, such as depression, anxiety, and addiction.